N-{1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]ethyl}-4,4,4-trifluorobutanamide

• IUPAC Name: N-[1-[2-(azocan-1-yl)-4-methylpyrimidin-5-yl]ethyl]-4,4,4-trifluorobutanamide
• InChI: InChI=1S/C18H27F3N4O/c1-13(23-16(26)8-9-18(19,20)21)15-12-22-17(24-14(15)2)25-10-6-4-3-5-7-11-25/h12-13H,3-11H2,1-2H3,(H,23,26)
• InChI Key: HUIGSMGOSGYHQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C(C)NC(=O)CCC(F)(F)F)N2CCCCCCC2
• Molecular Formula: C18H27F3N4O
• Molecular Weight: 372.4 g/mol

Description

N-{1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]ethyl}-4,4,4-trifluorobutanamide is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. This compound is commonly referred to as AZTB, and it belongs to the class of compounds known as azobenzenes. AZTB is a photoresponsive molecule that can be activated by light, making it an ideal candidate for use in various scientific research applications.

Mechanism of Action

The mechanism of action of AZTB involves the isomerization of the azobenzene moiety upon exposure to light. This isomerization causes a change in the conformation of the molecule, which can lead to changes in its biological activity. The exact mechanism of action of AZTB is still being studied, but it is believed to involve interactions with proteins and other biomolecules.
Biochemical and Physiological Effects:
AZTB has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that AZTB can modulate the activity of enzymes such as acetylcholinesterase and carbonic anhydrase. In vivo studies have shown that AZTB can be used to control the activity of neurons in the brain, leading to changes in behavior and physiology.

Advantages and Limitations for Lab Experiments

One of the main advantages of using AZTB in scientific research is its photoresponsiveness. This property allows for precise control of biological activity, making it an ideal candidate for use in optogenetics and other related fields. However, there are also some limitations to using AZTB, such as its potential toxicity and the need for specialized equipment to activate the molecule with light.

Future Directions

There are several potential future directions for research involving AZTB. One area of interest is the development of more efficient synthesis methods for AZTB and related compounds. Another area of interest is the exploration of new applications for AZTB, such as in the development of photoswitchable drugs. Additionally, further studies are needed to fully understand the mechanism of action of AZTB and its potential impact on biological systems.

Synthesis Methods

The synthesis of AZTB is a multi-step process that involves the use of several reagents and solvents. The first step in the synthesis involves the reaction of 4-methyl-5-aminopyrimidine with 2-bromoacetyl-1-azocane to form an intermediate compound. This intermediate is then reacted with 4,4,4-trifluorobutanoyl chloride to form the final product, AZTB.

Scientific Research Applications

AZTB has a wide range of potential applications in scientific research. One of the most promising applications of AZTB is in the field of optogenetics. Optogenetics is a technique that involves using light to control the activity of neurons in the brain. AZTB can be used to create photoswitchable proteins that can be activated by light, allowing for precise control of neural activity.